Cas no 2172100-19-3 (2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid)

• Product Name: 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid
• CAS No: 2172100-19-3
• MF: C₉H₆BrN₃O₂
• MW: 268.066840648651
• CID: 6478647
• PubChem ID: 165823067
• Update Time: 2025-06-11

2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid
• EN300-1615731
• 2172100-19-3

• Inchi： 1S/C9H6BrN3O2/c10-7-3-5-13(12-7)8-6(9(14)15)2-1-4-11-8/h1-5H,(H,14,15)
• InChI Key： VOUFDRNIOOVSHU-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C2C(C(=O)O)=CC=CN=2)N=1

Computed Properties

• Exact Mass: 266.96434g/mol
• Monoisotopic Mass: 266.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68Ų

Additional information on 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid

Introduction to 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid (CAS No. 2172100-19-3)

2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172100-19-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazole and pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 3-position of the pyrazole ring and a carboxylic acid functional group at the 3-position of the pyridine ring contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structural features of 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid make it a versatile intermediate in organic synthesis. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings, enabling the introduction of various aryl or vinyl groups. This flexibility is particularly useful in constructing more complex molecular architectures aimed at modulating specific biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole-pyridine hybrids in developing novel therapeutic agents. These hybrids exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and antiviral properties. The combination of the pyrazole and pyridine moieties often enhances binding affinity and selectivity towards biological targets, making these compounds attractive candidates for further investigation.

In particular, 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid has been explored in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The brominated pyrazole-pyridine core provides a scaffold that can be modified to optimize interactions with the active site of kinases.

Recent studies have demonstrated the potential of 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid as a precursor in the development of small-molecule inhibitors targeting tyrosine kinases. These kinases are overexpressed in many cancers and are involved in processes such as cell proliferation, survival, and angiogenesis. By synthesizing derivatives of this compound, researchers have identified several lead compounds that show promising activity in preclinical models. For instance, modifications at the carboxylic acid group have been found to enhance solubility and metabolic stability, while alterations at the bromine substituent have improved binding affinity.

The carboxylic acid moiety in 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid also offers opportunities for further derivatization through esterification or amidation reactions. These modifications can fine-tune the pharmacokinetic properties of the compound, such as its bioavailability and duration of action. Additionally, the presence of both pyrazole and pyridine rings allows for hydrogen bonding interactions with biological targets, which can be exploited to improve drug-receptor binding.

Another area where 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. Pyrazole-pyridine derivatives have been investigated for their ability to interfere with viral protease activity or RNA polymerase function. The structural features of this compound make it a suitable candidate for designing molecules that can selectively target viral proteins without affecting host enzymes.

In conclusion, 2-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylic acid (CAS No. 2172100-19-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its applications in drug discovery, particularly in kinase inhibition and antiviral therapy, highlighting its importance as a building block in medicinal chemistry.